Cas no 2229521-54-2 (tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate
• CAS No: 2229521-54-2
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 5849573
• PubChem ID: 165756161
• Update Time: 2025-06-15

tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate
• EN300-1892864
• tert-butyl N-[2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenyl]carbamate
• 2229521-54-2

• Inchi： 1S/C15H22F2N2O3/c1-14(2,3)22-13(20)19-11-7-6-9(21-5)8-10(11)15(4,18)12(16)17/h6-8,12H,18H2,1-5H3,(H,19,20)
• InChI Key： TVPMSMBRWXVMGA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC)N)F

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate

Research Brief on tert-Butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate (CAS: 2229521-54-2)

The compound tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate (CAS: 2229521-54-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate, which include a difluorinated propan-2-yl moiety and a methoxyphenylcarbamate group. These structural elements contribute to its stability and bioavailability, making it a promising candidate for further pharmacological investigation. The compound has been synthesized via a multi-step process involving the protection of the amino group with a tert-butyloxycarbonyl (Boc) group, followed by the introduction of the difluoromethyl moiety.

In vitro studies have demonstrated that tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of NF-κB signaling, which is implicated in various chronic inflammatory diseases. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents.

Further research has explored the pharmacokinetic properties of this compound. Preliminary data indicate that it possesses favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in preclinical models. However, metabolic stability remains a concern, as the compound undergoes rapid degradation in the presence of hepatic microsomes. Efforts are underway to optimize the structure to enhance metabolic stability while retaining its biological activity.

The therapeutic potential of tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate extends beyond inflammation. Recent studies have investigated its role in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as an anticancer agent. These findings are particularly relevant given the ongoing search for novel chemotherapeutic agents with improved selectivity and reduced side effects.

In conclusion, tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenylcarbamate represents a promising scaffold for drug development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further optimization and preclinical evaluation. Future research should focus on addressing its metabolic limitations and exploring its efficacy in vivo, with the ultimate goal of advancing it to clinical trials.